Cas no 877636-52-7 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate)

• Product Name: 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate
• CAS No: 877636-52-7
• MF: C₁₈H₁₂ClN₃O₆S
• MW: 433.822381973267
• CID: 6032833
• PubChem ID: 18572335
• Update Time: 2025-11-01

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate
• Benzoic acid, 5-chloro-2-nitro-, 6-[[(4-methyl-2-pyrimidinyl)thio]methyl]-4-oxo-4H-pyran-3-yl ester
• MLS-0437365.0001
• BDBM50393927
• SR-01000020413
• F2510-0134
• CHEMBL2158281
• 877636-52-7
• 6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate
• SR-01000020413-1
• [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 5-chloro-2-nitrobenzoate
• AKOS024654804
• 6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate

• Inchi： 1S/C18H12ClN3O6S/c1-10-4-5-20-18(21-10)29-9-12-7-15(23)16(8-27-12)28-17(24)13-6-11(19)2-3-14(13)22(25)26/h2-8H,9H2,1H3
• InChI Key： XPUJVJFPFVTSBO-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC(C)=N2)OC=1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 433.0135340g/mol
• Monoisotopic Mass: 433.0135340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 654.8±55.0 °C(Predicted)
• pka: 0.79±0.40(Predicted)

Additional information on 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate

Introduction to 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate (CAS No. 877636-52-7)

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate, identified by its CAS number 877636-52-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable candidate for further research and development in drug discovery. The structural features of this molecule, particularly the presence of a pyrimidine scaffold and a sulfanyl functional group, contribute to its unique chemical properties and potential therapeutic applications.

The molecular structure of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate consists of several key components that are critical for its biological activity. The pyran ring system provides a rigid framework that can interact with biological targets, while the nitro and chloro substituents on the benzoate moiety enhance its electronic properties and binding affinity. These structural elements collectively contribute to the compound's ability to modulate biological pathways, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in unique ways. The sulfanyl group in 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate plays a crucial role in this regard, as it can participate in hydrogen bonding and other non-covalent interactions with biological molecules. These interactions are essential for the compound's ability to bind to its target receptors and exert its biological effects.

The synthesis of this compound involves several sophisticated chemical transformations, including nucleophilic substitution reactions, cyclization processes, and functional group modifications. Each step in the synthesis is carefully optimized to ensure high yield and purity, which are critical for subsequent biological testing. The synthetic route also highlights the versatility of modern organic chemistry techniques, which allow for the efficient construction of complex molecular architectures.

The biological activity of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate has been the subject of several recent studies. Research has shown that this compound exhibits inhibitory activity against various enzymes and receptors involved in inflammatory pathways. Specifically, it has been found to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Additionally, studies have suggested that this compound may have potential applications in the treatment of chronic inflammatory diseases.

The pharmacokinetic properties of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate have also been extensively studied. These studies have revealed that the compound exhibits good oral bioavailability and moderate metabolic stability, which are important factors for its potential therapeutic use. Furthermore, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The development of new pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. The synthesis of 6-{(4-methylpyrimidin-2-ylsulfanylmethyl)} -4 oxo -4 H - pyran -3 yl 5 chloro -2 nitro benzoate exemplifies the importance of well-designed synthetic routes in drug discovery. By optimizing each step of the synthesis, chemists can produce large quantities of pure material for further testing, which is essential for advancing a compound through preclinical and clinical trials.

The future prospects for 6-{(4-methylpyrimidin -2 ylsulfanylmethyl)} -4 oxo -4 H - pyran -3 yl 5 chloro -2 nitro benzoate are promising. Ongoing research is focused on further elucidating its mechanism of action and exploring its potential applications in various therapeutic areas. Additionally, efforts are underway to develop more efficient synthetic routes that can be scaled up for industrial production. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the development of new treatments for human diseases.